Cas no 2248287-38-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1-propyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1-propyl-1H-pyrazole-4-carboxylate
• CAS No: 2248287-38-7
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6285041
• PubChem ID: 165728859
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516606
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1-propyl-1H-pyrazole-4-carboxylate
• 2248287-38-7

• Inchi： 1S/C17H17N3O4/c1-4-9-19-11(3)14(10(2)18-19)17(23)24-20-15(21)12-7-5-6-8-13(12)16(20)22/h5-8H,4,9H2,1-3H3
• InChI Key： PQEUJXAJWKYBPB-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NN(CCC)C=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1-propyl-1H-pyrazole-4-carboxylate

Compound CAS No: 2248287-38-7 - 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3,5-Dimethyl-1-Propyl-1H-Pyrazole-4-Carboxylate

Compound CAS No: 2248287 refers to the chemical substance known as 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3,5-Dimethyl-1-Propyl-1H-Pyrazole-4-Carboxylate. This compound is a complex organic molecule with a unique structure that combines elements of isoindole and pyrazole functional groups. Its chemical formula is C₂₁H₂₅N₃O₃, and it has a molecular weight of 395.46 g/mol.

The structure of this compound is characterized by a dioxoisoindoline moiety attached to a pyrazole carboxylate. The isoindoline ring system is fused with two oxygen atoms in the dioxo configuration, which adds stability and potentially enhances its reactivity in certain chemical reactions. The pyrazole ring is substituted with methyl groups at positions 3 and 5 and a propyl group at position 1, making it a versatile scaffold for further functionalization.

This compound has been studied in various contexts, including its potential applications in drug discovery and material science. Recent research has focused on its ability to act as a precursor for more complex molecules or as an intermediate in organic synthesis. For instance, studies have shown that the compound can undergo nucleophilic substitution or condensation reactions under specific conditions, making it a valuable building block in medicinal chemistry.

In terms of synthesis, the compound can be prepared through a multi-step process involving the reaction of isoindoline derivatives with appropriate pyrazole carboxylic acids or their derivatives. The synthesis typically involves coupling reactions facilitated by coupling agents such as EDCI or HATU in the presence of a base like DIPEA. Optimization of reaction conditions has been a key area of investigation to improve yield and purity.

The compound's properties make it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. For example, its pyrazole moiety is known for its potential antifungal and anticancer activities when appropriately substituted. The isoindoline ring system adds further complexity to the molecule, potentially enhancing its bioavailability or target specificity.

Recent advancements in computational chemistry have allowed researchers to model the compound's interactions with biological targets more accurately. Molecular docking studies have revealed that the compound exhibits promising binding affinities towards certain protein targets associated with diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, the compound has shown potential in materials science as a precursor for polymer synthesis or as an additive in coatings and adhesives due to its structural versatility and reactivity.

The development of efficient synthetic routes for this compound remains an active area of research. Green chemistry approaches are being explored to minimize waste and reduce environmental impact during its production. For instance, catalytic methods using transition metal catalysts or enzymatic processes are being investigated as sustainable alternatives to traditional synthesis methods.

In conclusion, the compound CAS No: 2248287 (1,3-Dioxo… Carboxylate) represents an important class of organic molecules with diverse applications across multiple fields. Its unique structure and reactivity make it a valuable tool in both academic research and industrial applications.